N-(2,4-dimethylphenyl)-2-{4-[(4-methoxyphenyl)sulfonyl]-1-piperazinyl}acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[4-(4-methoxyphenyl)sulfonylpiperazin-1-yl]acetamide
• InChI: InChI=1S/C21H27N3O4S/c1-16-4-9-20(17(2)14-16)22-21(25)15-23-10-12-24(13-11-23)29(26,27)19-7-5-18(28-3)6-8-19/h4-9,14H,10-13,15H2,1-3H3,(H,22,25)
• InChI Key: LYVOWADNAALENM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)OC)C
• Molecular Formula: C21H27N3O4S
• Molecular Weight: 417.5 g/mol

Description

This compound is an amide, which is a type of organic compound that includes a carbonyl group (C=O) attached to a nitrogen atom. The presence of the piperazine ring, which is a six-membered ring containing two nitrogen atoms, and the methoxyphenyl and dimethylphenyl groups suggest that this compound could have interesting chemical properties and potential applications in medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of an appropriate piperazine derivative with a sulfonyl chloride derivative of 4-methoxyphenyl. This would form the sulfonamide linkage. The 2,4-dimethylphenyl group could then be introduced through an acylation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the piperazine ring, the sulfonyl group, and the aromatic rings of the methoxyphenyl and dimethylphenyl groups. The exact three-dimensional structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

As an amide, this compound could undergo hydrolysis under acidic or basic conditions to yield a carboxylic acid and an amine. The sulfonyl group could potentially be reduced to a sulfide.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar sulfonyl group and the potential for hydrogen bonding could impact its solubility in different solvents.

Scientific Research Applications

Pharmacological Research

This compound, due to the presence of a piperazine ring, may be of interest in pharmacological studies. . Research could explore its potential as a precursor for the synthesis of novel therapeutic agents.

Analytical Chemistry

In analytical chemistry, this compound could be used as a standard or reference material for chromatographic analysis. .

Sleep Disorder Treatment

. The compound could be studied for similar pharmacological effects, contributing to the development of new sleep aids.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

The potential applications and future directions for research on this compound would depend on its biological activity. If it exhibits promising activity in preliminary studies, it could be further optimized and studied as a potential therapeutic agent.

Mechanism of Action

Target of Action

A structurally similar compound, act-462206, has been reported to be a potent antagonist of orexin1/2 receptors .

Mode of Action

Based on the action of similar compounds, it may interact with its target receptors and induce changes that affect the function of these receptors .

Biochemical Pathways

Given its potential interaction with orexin1/2 receptors, it may influence pathways related to sleep regulation, feeding behavior, and energy homeostasis .

Result of Action

Based on the action of similar compounds, it may influence cellular processes related to sleep regulation, feeding behavior, and energy homeostasis .